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Compound of Interest

Compound Name: Boc-D-Chg-OH

Cat. No.: B558547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the proper handling and

storage conditions for N-tert-Butoxycarbonyl-D-cyclohexylglycine (Boc-D-Chg-OH), a critical

building block in peptide synthesis and drug development. Adherence to these guidelines is

essential to ensure the compound's integrity, stability, and the safety of laboratory personnel.

Chemical and Physical Properties
Boc-D-Chg-OH is a white to off-white crystalline powder. A summary of its key chemical and

physical properties is presented in the table below.

Property Value

CAS Number 70491-05-3

Molecular Formula C₁₃H₂₃NO₄

Molecular Weight 257.33 g/mol

Appearance White to off-white powder

Melting Point Approximately 75 °C

Solubility
Soluble in organic solvents such as methanol,

and dichloromethane.
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Storage Conditions
Proper storage is crucial to maintain the stability and purity of Boc-D-Chg-OH. The

recommended storage conditions are summarized in the following table.

Parameter Recommended Condition Rationale

Temperature 2°C to 8°C (Refrigerated)
To minimize degradation and

maintain chemical stability.

Humidity Store in a dry environment.

The compound may be

sensitive to moisture, which

can lead to hydrolysis of the

Boc protecting group.

Light
Store in a light-resistant

container.

While specific data on

photosensitivity is limited, it is

good practice to protect from

light to prevent potential

degradation.

Inert Atmosphere

For long-term storage,

consider storing under an inert

atmosphere (e.g., argon or

nitrogen).

To prevent oxidation and

reaction with atmospheric

components.

Container
Keep in a tightly sealed

container.

To prevent contamination and

exposure to moisture and air.

Note: While these are the generally recommended storage conditions, it is always best to refer

to the certificate of analysis or the supplier's specific instructions for the particular lot of Boc-D-
Chg-OH being used. No detailed experimental studies on the long-term stability under various

conditions were found in the public domain.

Handling Procedures
Due to its potential hazards, appropriate handling procedures must be followed to ensure the

safety of personnel. Boc-D-Chg-OH is classified as causing skin and eye irritation, and may

cause respiratory irritation.
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Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Boc-D-Chg-OH:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-

approved respirator may be necessary.

Engineering Controls
Ventilation: Handle in a chemical fume hood to minimize inhalation exposure.

Eye Wash Station and Safety Shower: These should be readily accessible in the work area.

General Handling Practices
Avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Experimental Protocols
While specific, detailed experimental protocols for the stability of Boc-D-Chg-OH were not

found in the performed searches, a general protocol for assessing the stability of a similar

compound would typically involve:

Sample Preparation: Aliquot the compound into several vials.

Storage Conditions: Store the vials under various conditions (e.g., different temperatures,

humidity levels, and light exposures).
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Time Points: At specified time intervals (e.g., 1, 3, 6, 12 months), remove a vial from each

storage condition.

Analysis: Analyze the purity of the compound using techniques such as High-Performance

Liquid Chromatography (HPLC) to detect any degradation products.

Data Evaluation: Compare the purity of the stored samples to a control sample stored under

ideal conditions (e.g., -20°C, dark, dry).

Spill and Disposal Procedures
Spill: In case of a spill, wear appropriate PPE, and carefully sweep up the solid material,

avoiding dust generation. Place the spilled material into a sealed container for disposal.

Disposal: Dispose of the chemical waste in accordance with local, state, and federal

regulations.

Visualization of Handling and Storage Workflow
The following diagram illustrates the recommended workflow for the proper handling and

storage of Boc-D-Chg-OH.
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Workflow for Proper Handling and Storage of Boc-D-Chg-OH

Receiving and Initial Storage

Handling and Use

Long-Term Storage

Spill and Disposal

Receive Boc-D-Chg-OH

Inspect Container for Damage

Store in Designated Area
(2-8°C, Dry, Dark)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Work Area
(Fume Hood)

Weigh Required Amount

Use in Experiment

Tightly Seal Container

Ensure Proper Labeling

Return to Storage
(2-8°C, Dry, Dark)

Spill Occurs

Contain Spill & Clean Up
(with appropriate PPE)

Dispose of Waste
(According to Regulations)

Click to download full resolution via product page

Caption: Logical workflow for receiving, handling, storing, and disposing of Boc-D-Chg-OH.
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To cite this document: BenchChem. [Proper Handling and Storage of Boc-D-Chg-OH: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558547#proper-handling-and-storage-conditions-for-
boc-d-chg-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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